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Compound of Interest

Compound Name:
N-(tert-Butoxycarbonyl)-N-methyl-

D-alanine

CAS No.: 19914-38-6

Cat. No.: B558486

Get Quote

In the landscape of peptide chemistry and pharmaceutical development, N-(tert-
Butoxycarbonyl)-N-methyl-D-alanine stands out as a pivotal building block. This synthetic

amino acid derivative, commonly referred to as Boc-N-Me-D-Ala-OH, is engineered with two

key modifications that impart unique and highly desirable properties for the synthesis of

advanced therapeutic peptides. The N-methyl group introduces conformational rigidity and

enhances metabolic stability, while the acid-labile tert-butoxycarbonyl (Boc) group provides

robust protection of the amine during peptide chain elongation.[1][2][3]

The incorporation of N-methylated amino acids into a peptide backbone is a well-established

strategy to improve pharmacokinetic properties.[3] N-methylation removes the amide proton,

thus eliminating a hydrogen bond donor site. This modification can disrupt the formation of

secondary structures like β-sheets, which often contribute to peptide aggregation and poor

solubility.[2][4] Furthermore, the steric bulk of the methyl group can shield the adjacent peptide

bond from enzymatic degradation by peptidases, thereby increasing the in vivo half-life of the

peptide drug.[2] This guide provides an in-depth examination of the synthesis, properties, and

applications of Boc-N-Me-D-Ala-OH for researchers, scientists, and professionals in drug

development.
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Physicochemical and Structural Characteristics
Boc-N-Me-D-Ala-OH is a white crystalline powder characterized by its specific stereochemistry

and the presence of the Boc protecting group.[5][6][7] Its identity and purity are critical for

successful application, particularly in the synthesis of chiral drug candidates where

enantiomeric purity is paramount.[8]

Property Value References

CAS Number 19914-38-6 [1][5][6][9]

Molecular Formula C₉H₁₇NO₄ [1][5][9]

Molecular Weight 203.24 g/mol [5][6][9]

IUPAC Name

(2R)-2-[methyl-[(2-

methylpropan-2-

yl)oxycarbonyl]amino]propanoi

c acid

[9]

Synonyms
Boc-N-Me-D-Ala-OH, N-Boc-

N-methyl-D-alanine
[1][5][6][9]

Appearance
White to off-white crystalline

powder
[5][6][7]

Melting Point
78-94 °C (range varies by

source)
[1][6]

Optical Rotation
[α]²⁰/D = +29.0 to +31.0° (c=1,

ethanol)
[6]

Purity
≥98% (typically by HPLC, GC,

or Titration)
[1][6][7]

Solubility
Soluble in organic solvents like

methanol, ethanol, and DMF
[6][7][10]

Storage
0-8°C, in a cool, dark, and dry

place
[1]
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Synthesis and Quality Control
The synthesis of N-methylated amino acids requires a strategic approach to ensure selective

methylation of the amine without affecting the carboxylic acid moiety and, crucially, without

causing racemization.[2][11] A prevalent and effective method involves the N-methylation of the

corresponding N-protected amino acid.[2][12]
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Synthesis Workflow

Start: D-Alanine

Step 1: N-Protection
(Boc)2O, Base

Protection of amine

Step 2: N-Methylation
NaH, CH3I in THF

Boc-D-Alanine Intermediate

Step 3: Aqueous Workup
& Acidification

Formation of sodium salt

Step 4: Purification
Recrystallization / Chromatography

Crude Product

Product:
Boc-N-Me-D-Ala-OH

Purity >98%

Click to download full resolution via product page

Caption: General workflow for the synthesis of Boc-N-Me-D-Ala-OH.
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Detailed Synthesis Protocol
This protocol describes a common lab-scale synthesis adapted from principles of N-alkylation

of Boc-protected amino acids.[2][12]

Part A: N-Boc Protection of D-Alanine

Reaction Setup: Suspend D-Alanine in a 1:1 mixture of dioxane and water. Cool the mixture

to 0°C in an ice bath.

Basification: Add sodium hydroxide (NaOH) solution to adjust the pH to ~10-11, ensuring the

D-alanine dissolves.

Boc Anhydride Addition: Add di-tert-butyl dicarbonate ((Boc)₂O) portion-wise while vigorously

stirring and maintaining the temperature below 10°C. The base is crucial for reacting with the

liberated tert-butyl carbonate.[13][14]

Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight.

Monitor the disappearance of the starting material by TLC.

Workup: Concentrate the mixture under reduced pressure to remove the dioxane. Wash the

remaining aqueous solution with a non-polar solvent like ethyl acetate to remove unreacted

(Boc)₂O.

Acidification & Extraction: Cool the aqueous layer to 0°C and carefully acidify with a cold,

dilute acid (e.g., 1M HCl or KHSO₄) to a pH of ~2-3. The product, Boc-D-alanine, will

precipitate or can be extracted with an organic solvent like ethyl acetate.

Isolation: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and

evaporate the solvent to yield Boc-D-alanine as a solid.

Part B: N-Methylation of Boc-D-Alanine

Reaction Setup: Dissolve the Boc-D-alanine from Part A in anhydrous tetrahydrofuran (THF)

under an inert atmosphere (e.g., nitrogen or argon). Cool the solution to 0°C.

Deprotonation: Add sodium hydride (NaH, 60% dispersion in mineral oil) portion-wise.

Causality: NaH is a strong, non-nucleophilic base that deprotonates both the carboxylic acid
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and the N-H of the carbamate, forming their respective sodium salts.[2][12] The formation of

the sodium carboxylate is thought to protect it from reacting with the methylating agent.[12]

Methylation: After hydrogen evolution ceases, add methyl iodide (CH₃I) dropwise. Allow the

reaction to stir at room temperature overnight.

Quenching: Carefully quench the reaction by slowly adding water or methanol at 0°C to

destroy any excess NaH.

Workup and Isolation: Acidify the mixture with dilute acid and extract the product into an

organic solvent. Wash the organic layer, dry it, and concentrate it to yield the crude Boc-N-

Me-D-Ala-OH.

Purification: Purify the crude product by recrystallization or flash column chromatography to

achieve high purity (≥98%).

Quality Control: A Self-Validating System
Purity Assessment: Final product purity should be confirmed using High-Performance Liquid

Chromatography (HPLC) and should meet or exceed 98%.[1][6]

Structural Confirmation: The identity of the compound must be confirmed by Nuclear

Magnetic Resonance (NMR) spectroscopy. The ¹H NMR spectrum should show

characteristic peaks for the tert-butyl group (a singlet around 1.4-1.5 ppm), the N-methyl

group (a singlet around 2.8-2.9 ppm), and the alanine backbone protons.[6][15]

Chiral Integrity: The specific rotation must be measured and compared against reference

values to confirm that the D-configuration has been maintained and no significant

racemization occurred during synthesis.[6][8]

Core Application: Solid-Phase Peptide Synthesis
(SPPS)
The primary application of Boc-N-Me-D-Ala-OH is as a building block in Boc-chemistry-based

Solid-Phase Peptide Synthesis (SPPS).[1][16][17] The Boc group serves as a temporary

protecting group for the N-terminus, which is cleaved at each cycle to allow for the addition of

the next amino acid.
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Boc-SPPS Cycle with Boc-N-Me-D-Ala-OH

Resin-Bound Peptide
(Free N-terminus)

1. Coupling
Add Boc-N-Me-D-Ala-OH

+ Coupling Reagent (e.g., DCC)

2. Wash

3. Deprotection
Treat with TFA in DCM

Boc-Protected Peptide

4. Neutralization
Treat with Base (e.g., DIEA)

TFA Salt of Peptide

5. Wash

Ready for Next
Amino Acid Addition

Start next cycle

Click to download full resolution via product page

Caption: Workflow for incorporating Boc-N-Me-D-Ala-OH in SPPS.
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Protocol: Boc Deprotection and Coupling in SPPS
Deprotection: The N-terminal Boc group of the resin-bound peptide is removed by treatment

with a strong acid, typically 25-50% trifluoroacetic acid (TFA) in dichloromethane (DCM).[4]

[17][18]

Mechanism Insight: The acid protonates the Boc group, leading to its cleavage and the

formation of a stable tert-butyl cation and carbon dioxide. The peptide's N-terminus is left

as a TFA salt.[19][20]

Procedure: The peptide-resin is treated with the TFA/DCM solution for approximately 20-

30 minutes, followed by washing with DCM.[17]

Neutralization: The protonated N-terminus (TFA salt) is neutralized with a non-nucleophilic

base, such as diisopropylethylamine (DIEA), in DCM or DMF to generate the free amine

required for the subsequent coupling step.[4] This is followed by a wash step.

Coupling: The Boc-N-Me-D-Ala-OH is pre-activated with a coupling reagent (e.g., DCC/HOBt

or HBTU) and then added to the resin-bound peptide. The free N-terminus of the peptide

attacks the activated carboxyl group of the incoming amino acid derivative to form a new

peptide bond. The reaction is typically carried out in a solvent like DMF or NMP.

Capping (Optional): After coupling, a capping step with acetic anhydride may be performed

to block any unreacted amino groups, preventing the formation of deletion sequences.

Advanced Applications and Research Context
Beyond its role as a standard building block, the unique properties of Boc-N-Me-D-Ala-OH

make it valuable in several advanced research areas:

Drug Development: It is used to create peptide analogs with improved potency, selectivity,

and metabolic stability.[1][16] The D-configuration itself provides resistance to degradation by

many endogenous proteases, a benefit that is compounded by N-methylation.

Biotechnology: The compound is employed in the synthesis of modified proteins and

enzymes for diagnostic and therapeutic applications.[1][16]
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Neuroscience Research: Due to its structural similarity to endogenous amino acids, it is used

in studies of neurotransmitter systems to probe receptor interactions and signaling pathways.

[1][16]

Structure-Activity Relationship (SAR) Studies: It serves as an excellent tool for exploring

SAR in drug design. By systematically replacing a standard amino acid with its N-methylated

D-isomer, researchers can elucidate the role of specific hydrogen bonds and stereochemistry

in biological activity.[1]

Safety, Handling, and Storage
As a laboratory chemical, Boc-N-Me-D-Ala-OH should be handled with appropriate care. While

specific GHS classification is not consistently reported, related Boc-amino acids are often listed

as causing skin and eye irritation.[21][22]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.chemimpex.com/products/12796
https://www.jk-sci.com/products/j5312796
https://www.chemimpex.com/products/12796
https://pubchem.ncbi.nlm.nih.gov/compound/637606
https://www.fishersci.com/store/msds?partNumber=AC439430050&productDescription=N-%28TERT-BUTOXYCARBONYL%29-+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety & Handling Aspect Recommendation References

Personal Protective Equipment
Wear protective gloves, safety

glasses, and a lab coat.
[22][23]

Ventilation
Use in a well-ventilated area or

under a chemical fume hood.
[22][23]

Inhalation
Avoid breathing dust. If

inhaled, move to fresh air.
[5][22]

Skin/Eye Contact

In case of contact, wash skin

thoroughly with soap and

water; rinse eyes cautiously

with water for several minutes.

[22][23]

Storage

Store in a tightly sealed

container in a cool (0-8°C), dry,

and dark place.

[1]

Incompatibilities

Strong oxidizing agents and

strong acids (other than for

deprotection).

[22]

Disposal

Dispose of contents/container

to an approved waste disposal

plant.

[22]

Conclusion
N-(tert-Butoxycarbonyl)-N-methyl-D-alanine is more than just a protected amino acid; it is a

strategic tool for medicinal chemists and peptide scientists. Its dual features—the stability-

enhancing N-methyl group and the synthetically versatile Boc group—provide a reliable means

to construct peptides with superior therapeutic potential. A thorough understanding of its

synthesis, purification, and application, as detailed in this guide, is essential for leveraging its

full potential in the rational design of next-generation peptide-based drugs and biochemical

probes.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC439430050&productDescription=N-%28TERT-BUTOXYCARBONYL%29-+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B3651_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC439430050&productDescription=N-%28TERT-BUTOXYCARBONYL%29-+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B3651_EU_6N.pdf
https://www.chemicalbook.com/msds/boc-n-methyl-d-alanine.htm
https://www.fishersci.com/store/msds?partNumber=AC439430050&productDescription=N-%28TERT-BUTOXYCARBONYL%29-+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC439430050&productDescription=N-%28TERT-BUTOXYCARBONYL%29-+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B3651_EU_6N.pdf
https://www.chemimpex.com/products/12796
https://www.fishersci.com/store/msds?partNumber=AC439430050&productDescription=N-%28TERT-BUTOXYCARBONYL%29-+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC439430050&productDescription=N-%28TERT-BUTOXYCARBONYL%29-+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b558486/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-modified-amino-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BOC-D-alanine | C8H15NO4 | CID 637606. PubChem, NIH. [Link]

Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

N-(tert-Butoxycarbonyl)-N-methyl-D-alanine. PubChem, NIH. [Link]

Synthetic Preparation of N-Methyl-α-amino Acids. Chemical Reviews, ACS Publications.

[Link]

Boc Protection Mechanism (Boc2O). Common Organic Chemistry. [Link]

Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic

Process Research & Development, ACS Publications. [Link]

Facile Resolution OF N-tert-Butoxy-Carbonyl Amino Acids: The Importance of Enantiomeric

Purity in Peptide Synthesis. ResearchGate. [Link]

New method for the synthesis of N-methyl amino acids containing peptides by reductive

methylation of amino groups on the solid phase. PubMed. [Link]

A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally

Diverse Amines under Water-mediated Catalyst-free Conditions. ResearchGate. [Link]

Synthesis of N-Alkyl Amino Acids. Monash University Research Repository. [Link]

On the Selective N-Methylation of BOC-Protected Amino Acids. The Journal of Organic

Chemistry, ACS Publications. [Link]

Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. ACS Publications.

[Link]

Figure S8. 1 H NMR spectrum of 5-(N-tert-butoxycarbonyl)aminomethyl-1-cyclooctene.

ResearchGate. [Link]

Amine Protection and Deprotection. Master Organic Chemistry. [Link]

Deprotection of different N-Boc-compounds. ResearchGate. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/637606
https://www.organic-chemistry.org/protectivegroups/amino/boc-amino.shtm
https://www.benchchem.com/product/b558486/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-modified-amino-acid
https://pubchem.ncbi.nlm.nih.gov/compound/16211306
https://pubs.acs.org/doi/10.1021/cr00031a002
https://commonorganicchemistry.com/Rxn_Pages/Boc_Protection/Boc_Protection_Mechanism.htm
https://pubs.acs.org/doi/10.1021/acs.oprd.3c00414
https://www.researchgate.net/publication/236683838_Facile_Resolution_OF_N-tert-Butoxy-Carbonyl_Amino_Acids_The_Importance_of_Enantiomeric_Purity_in_Peptide_Synthesis
https://pubmed.ncbi.nlm.nih.gov/8343360/
https://www.researchgate.net/publication/287515082_A_Simple_and_Efficient_Green_Method_for_the_Deprotection_of_N-Boc_in_Various_Structurally_Diverse_Amines_under_Water-mediated_Catalyst-free_Conditions
https://bridges.monash.edu/articles/book_chapter/Synthesis_of_N-Alkyl_Amino_Acids/3494819
https://pubs.acs.org/doi/10.1021/jo00091a029
https://pubs.acs.org/doi/10.1021/acs.joc.3c02353
https://www.researchgate.net/figure/Figure-S8-1-H-NMR-spectrum-of-5-N-tert-butoxycarbonyl-aminomethyl-1-cyclooctene-t_fig8_236894563
https://www.masterorganicchemistry.com/reaction-guide/amine-protection-and-deprotection/
https://www.researchgate.net/figure/Deprotection-of-different-N-Boc-compounds_tbl1_230910542
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity. Vilnius

University. [Link]

tert-Butyloxycarbonyl protecting group. Wikipedia. [Link]

Boc-L-Amino Acids for Peptide Synthesis. AAPPTec. [Link]

Introduction to Peptide Synthesis. Master Organic Chemistry. [Link]

Boc-N-methyl-D-alanine CAS NO.19914-38-6. SICHUAN TONGSHENG AMINOACID

CO.LTD. [Link]

Dual protection of amino functions involving Boc. RSC Publishing. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. researchmgt.monash.edu [researchmgt.monash.edu]

3. researchgate.net [researchgate.net]

4. peptide.com [peptide.com]

5. chemicalbook.com [chemicalbook.com]

6. N-(tert-Butoxycarbonyl)-N-methyl-D-alanine | 19914-38-6 | TCI EUROPE N.V.
[tcichemicals.com]

7. Boc-N-methyl-D-alanine, CasNo.19914-38-6 SICHUAN TONGSHENG AMINOACID
CO.LTD China (Mainland) [aminoacidcc.lookchem.com]

8. researchgate.net [researchgate.net]

9. N-(tert-Butoxycarbonyl)-N-methyl-D-alanine | C9H17NO4 | CID 16211306 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. CAS 19914-38-6: BOC-N-methyl-D-alanine | CymitQuimica [cymitquimica.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.journals.vu.lt/chemija/article/view/2873
https://en.wikipedia.org/wiki/Tert-butyloxycarbonyl_protecting_group
https://www.aapptec.com/boc-l-amino-acids-for-peptide-synthesis-s-11.html
https://www.masterorganicchemistry.com/2019/02/15/introduction-to-peptide-synthesis/
https://www.lookchem.com/product_sichuan-tongsheng-aminoacid/boc-n-methyl-d-alanine-cas-no-19914-38-6-10438332.html
https://pubs.rsc.org/en/content/articlelanding/2004/ob/b313936k
https://www.benchchem.com/product/b558486?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/12796
https://researchmgt.monash.edu/ws/portalfiles/portal/248613286/117403177_oa.pdf
https://www.researchgate.net/publication/299397342_N-Methylated_a-Amino_Acids_And_Peptides_Synthesis_And_Biological_Activity
https://www.peptide.com/products/peptide-synthesis-reagents/boc-amino-acids/boc-l-amino-acids/
https://www.chemicalbook.com/msds/boc-n-methyl-d-alanine.htm
https://www.tcichemicals.com/IE/en/p/B3650
https://www.tcichemicals.com/IE/en/p/B3650
https://aminoacidcc.lookchem.com/products/CasNo-19914-38-6-Boc-N-methyl-D-alanine-1657033.html
https://aminoacidcc.lookchem.com/products/CasNo-19914-38-6-Boc-N-methyl-D-alanine-1657033.html
https://www.researchgate.net/publication/233232579_Facile_Resolution_OF_N-tert-Butoxy-Carbonyl_Amino_Acids_The_Importance_of_Enantiomeric_Purity_in_Peptide_Synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N-_tert-Butoxycarbonyl_-N-methyl-D-alanine
https://pubchem.ncbi.nlm.nih.gov/compound/N-_tert-Butoxycarbonyl_-N-methyl-D-alanine
https://cymitquimica.com/cas/19914-38-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. pubs.acs.org [pubs.acs.org]

12. pubs.acs.org [pubs.acs.org]

13. Boc-Protected Amino Groups [organic-chemistry.org]

14. Boc Protection Mechanism (Boc2O) [commonorganicchemistry.com]

15. researchgate.net [researchgate.net]

16. jk-sci.com [jk-sci.com]

17. chempep.com [chempep.com]

18. masterorganicchemistry.com [masterorganicchemistry.com]

19. researchgate.net [researchgate.net]

20. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]

21. BOC-D-alanine | C8H15NO4 | CID 637606 - PubChem [pubchem.ncbi.nlm.nih.gov]

22. fishersci.com [fishersci.com]

23. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Introduction: The Strategic Importance of a Modified
Amino Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558486/docs#introduction-the-strategic-importance-
of-a-modified-amino-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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